Cas no 41143-14-0 (hex-4-ynal)

• Product Name: hex-4-ynal
• CAS No: 41143-14-0
• MF: C₆H₈O
• MW: 96.127121925354
• MDL: MFCD16824624
• CID: 2634052
• PubChem ID: 10975410
• Update Time: 2025-06-12

hex-4-ynal Chemical and Physical Properties

Names and Identifiers

• hex-4-ynal
• EN300-2962561
• 4-Hexynal
• 41143-14-0
• KMDMSXVIDJWOQL-UHFFFAOYSA-N
• AKOS011896514

• MDL： MFCD16824624
• Inchi： 1S/C6H8O/c1-2-3-4-5-6-7/h6H,4-5H2,1H3
• InChI Key： KMDMSXVIDJWOQL-UHFFFAOYSA-N
• SMILES： O=CCCC#CC

Computed Properties

• Exact Mass: 96.057514874Da
• Monoisotopic Mass: 96.057514874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 17.1Ų

Additional information on hex-4-ynal

Professional Introduction to Hex-4-ynal (CAS No. 41143-14-0)

Hex-4-ynal, chemically identified by the CAS number 41143-14-0, is a compound of significant interest in the field of organic synthesis and pharmaceutical research. This alkyne derivative features a terminal aldehyde group, making it a versatile building block for the construction of more complex molecular architectures. The unique reactivity of the alkyne and aldehyde functionalities has positioned hex-4-ynal as a valuable intermediate in the synthesis of natural products, agrochemicals, and drug candidates.

The structural motif of hex-4-ynal consists of a six-carbon chain terminated by a propargyl aldehyde group. This configuration allows for diverse chemical transformations, including Sonogashira coupling, aldol condensation, and cross-metathesis reactions. These reactions are pivotal in the development of novel compounds with tailored properties, making hex-4-ynal a staple in synthetic organic chemistry laboratories.

In recent years, the pharmaceutical industry has increasingly leveraged alkynes and aldehydes in drug discovery due to their ability to form stable heterocyclic frameworks. For instance, the incorporation of propargyl groups into drug molecules has been shown to enhance bioavailability and metabolic stability. A notable example is the use of propargyl aldehydes in the synthesis of protease inhibitors, where their reactivity facilitates the formation of key pharmacophoric elements.

The utility of hex-4-ynal extends beyond pharmaceutical applications. In materials science, alkynes have been employed in the development of conductive polymers and organic electronics. The ability to functionalize alkynes with various substituents allows for the fine-tuning of electronic properties, making them suitable for use in flexible displays and photovoltaic devices. Recent studies have demonstrated the incorporation of hex-4-ynal into polymer backbones, resulting in materials with enhanced thermal and mechanical properties.

Advances in synthetic methodologies have further expanded the applications of hex-4-ynal. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling, have enabled the efficient construction of complex molecular structures. These techniques have been particularly useful in the total synthesis of natural products, where precise control over stereochemistry is essential. The reactivity of the aldehyde group also allows for oxidation to carboxylic acids or reduction to primary alcohols, providing additional synthetic pathways.

The role of computational chemistry in designing experiments involving hex-4-ynal cannot be overstated. Molecular modeling and density functional theory (DFT) calculations have been employed to predict reaction outcomes and optimize synthetic routes. These computational tools have helped researchers anticipate potential side reactions and identify optimal conditions for high-yield transformations. Such advancements have significantly reduced experimental trial-and-error, accelerating the discovery process.

In conclusion, hex-4-ynal (CAS No. 41143-14-0) represents a cornerstone compound in modern organic synthesis. Its unique structural features and reactivity make it indispensable in pharmaceutical research, materials science, and industrial applications. As synthetic methodologies continue to evolve, the versatility of hex-4-ynal will undoubtedly remain at the forefront of chemical innovation.